Cas no 695191-69-6 (5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide)
695191-69-6 structure
Product Name:5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide
CAS No:695191-69-6
MF:C12H10F3N3O2
MW:285.22191286087
CID:3103292
PubChem ID:1263673
Update Time:2025-04-21
5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide
- 5-amino-3-methyl-N-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxamide
- AKOS001757349
- NSC760212
- SR-01000118418
- SR-01000118418-1
- STK772157
- 695191-69-6
- NSC-760212
- Isoxazole-4-carboxylic acid, 5-amino-3-methyl-, (4-trifluoromethylphenyl)amide
- RIIGDUGGCGNWSM-UHFFFAOYSA-N
-
- Inchi: 1S/C12H10F3N3O2/c1-6-9(10(16)20-18-6)11(19)17-8-4-2-7(3-5-8)12(13,14)15/h2-5H,16H2,1H3,(H,17,19)
- InChI Key: RIIGDUGGCGNWSM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)NC(C1=C(N)ON=C1C)=O)(F)F
Computed Properties
- Exact Mass: 285.07251106Da
- Monoisotopic Mass: 285.07251106Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 81.2Ų
5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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